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Compound of Interest

Compound Name: lodoethane-13C2

Cat. No.: B1610209

A Technical Guide to lodoethane-13C2

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data and a conceptual overview of lodoethane-13C2, a
stable isotope-labeled compound essential for various research applications, including
metabolic studies, pharmacokinetic analysis, and as a tracer in mass spectrometry.

Core Molecular Properties

lodoethane-13C2 is a form of iodoethane where both carbon atoms are the heavy isotope,
Carbon-13 (33C), instead of the common Carbon-12 (*2C). This isotopic substitution results in a
predictable increase in molecular weight without altering the chemical properties of the
molecule. This feature is fundamental to its utility in tracer-based research methodologies.

The key quantitative properties of lodoethane-13C2 are summarized below. For comparative
purposes, data for the unlabeled, naturally occurring iodoethane is also provided.
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Property lodoethane-13C2 lodoethane (Unlabeled)
Molecular Formula 1B3C2HsI[1] C2Hsl

Linear Formula 13CH313CHZ2I[2] CHsCHzal

Molecular Weight 157.95 g/mol [1][2][3] 155.97 g/mol

Mass Shift vs. Unlabeled M+2 M

CAS Number 34189-74-7[1][2][3] 75-03-6

Methodology for Molecular Weight Determination

The molecular weight of an isotopically labeled compound is calculated by summing the atomic
masses of its constituent isotopes. The 99 atom % purity of 13C is a critical parameter in
ensuring the compound's utility.

Calculation Protocol:

« |dentify Constituent Atoms: The formula *3CzHsl contains two Carbon-13 atoms, five
Hydrogen atoms, and one lodine atom.

e Sum Atomic Masses:

o Mass of 2 x 3C atoms: 2 * 13.00335 u = 26.0067 u

o Mass of 5 x *H atoms: 5 * 1.007825 u = 5.039125 u

o Mass of 1 x *27] atom: 1 * 126.90447 u = 126.90447 u
o Calculate Total Molecular Weight:

o 26.0067 +5.039125 + 126.90447 = 157.950295 g/mol

o This calculated value aligns with the experimentally cited molecular weight of
approximately 157.95 g/mol .[1][2][3]

Conceptual Workflow: Isotopic Labeling
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The following diagram illustrates the logical relationship between standard iodoethane and its
13C2 isotopologue, highlighting the specific atomic substitution that leads to the change in
molecular weight.

lodoethane (CzHsl)

Standard Isotopologue Labeled Isotopologue

(12CH3!2CHal) (13CH3!2CHal)
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Mass Calculation (Unlabeled) Mass Calculation (Labeled)

2 * 12C = 24.00 2 * 13C = 26.01

5 * 14 = 5,04 5 * 14 = 5,04

1 * 1271 = 126.90 1 * 1271 = 126.90
Total = 155.94 g/mol Total = 157.95 g/mol

Click to download full resolution via product page

Isotopic substitution workflow for lodoethane-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [lodoethane-13C2 molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610209#iodoethane-13c2-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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